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Compound of Interest

Compound Name: 2-Naphthoyl chloride

Cat. No.: B145925 Get Quote

CAS Number: 2243-83-6

This technical guide provides an in-depth overview of 2-Naphthoyl chloride, a pivotal reagent

in synthetic chemistry. Tailored for researchers, scientists, and professionals in drug

development, this document details its chemical and physical properties, safety and handling

protocols, synthesis, and key applications, with a focus on its role as a versatile acylating

agent.

Core Chemical and Physical Properties
2-Naphthoyl chloride, also known as 2-naphthalenecarbonyl chloride, is an aromatic acyl

chloride derived from naphthalene.[1] It is a solid at room temperature, appearing as a white to

pale yellow or orange powder or crystalline solid.[2][3] Its fundamental properties are

summarized below.
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Property Value Citations

CAS Number 2243-83-6 [2]

Molecular Formula C₁₁H₇ClO [2]

Molecular Weight 190.63 g/mol [2][4]

Appearance
White to pale yellow/orange

powder or solid
[2]

Melting Point 49-54 °C [2][5]

Boiling Point
306 °C (at 760 mmHg); 156-

162 °C (at 7-11 mmHg)
[2][6][7]

Flash Point > 110 °C (> 230 °F) [5][7]

Solubility

Soluble in organic solvents

(e.g., dichloromethane, ether);

Insoluble and reacts with

water.

[1]

Purity/Assay
Typically ≥97.5% - 98% (by

GC)
[2][7]

Safety, Handling, and Storage
2-Naphthoyl chloride is a corrosive and moisture-sensitive compound that requires careful

handling to ensure laboratory safety.[5][8] Contact with water results in a vigorous reaction,

liberating toxic hydrogen chloride gas.[5]
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Hazard Class &
Statement

GHS Pictogram
Precautionary
Measures &
Storage

Citations

Skin Corrosion 1B GHS05

Handling: Use only

under a chemical

fume hood. Wear

protective gloves,

clothing, eye, and face

protection. Avoid

breathing dust/fumes.

Prevent contact with

skin and eyes.[5][8]

[5][7]

H314: Causes severe

skin burns and eye

damage.

alt text

Storage: Store in a

dry, cool, and well-

ventilated place away

from moisture and

incompatible materials

(e.g., strong oxidizing

agents, water). Keep

containers tightly

closed under an inert

atmosphere. Store at

2-8 °C for optimal

stability.[2][5]

[2][5][7]
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Water-Reactive -

First Aid: In case of

skin contact, wash off

immediately with

plenty of water for at

least 15 minutes. For

eye contact, rinse

immediately with

plenty of water for at

least 15 minutes.

Seek immediate

medical attention in all

cases of exposure.[5]

[5]

Chemical Reactivity and Mechanism
The reactivity of 2-Naphthoyl chloride is dominated by the electrophilic carbonyl carbon. The

chlorine atom is an excellent leaving group, making the compound highly susceptible to

nucleophilic acyl substitution.[2] This reactivity allows for the efficient introduction of the 2-

naphthoyl moiety onto various substrates, including alcohols, amines, and carbanions, to form

corresponding esters, amides, and ketones.[2]
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Caption: General mechanism of nucleophilic acyl substitution for 2-Naphthoyl chloride.

Experimental Protocols
Synthesis of 2-Naphthoyl Chloride from 2-Naphthoic
Acid
This protocol describes the conversion of 2-naphthoic acid to 2-Naphthoyl chloride using

thionyl chloride (SOCl₂), a common and effective chlorinating agent.[9]

Materials:

2-Naphthoic acid

Thionyl chloride (SOCl₂)

Toluene (optional, as solvent)

Round-bottom flask with reflux condenser

Heating mantle

Magnetic stirrer

Rotary evaporator

Methodology:

Setup: Assemble a dry round-bottom flask with a magnetic stir bar and a reflux condenser

fitted with a drying tube (e.g., filled with CaCl₂) to protect the reaction from atmospheric

moisture. All glassware must be oven-dried.

Reagents: In the fume hood, charge the flask with 2-naphthoic acid (1.0 eq). Add an excess

of thionyl chloride (SOCl₂), typically 2-5 equivalents. Toluene can be used as a solvent if

desired.[4][9]

Reaction: Heat the mixture to reflux (the boiling point of thionyl chloride is ~76 °C) and

maintain for 2-4 hours.[9] The reaction progress can be monitored by the cessation of gas
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evolution (HCl and SO₂).

Workup: After the reaction is complete, allow the mixture to cool to room temperature.

Carefully remove the excess thionyl chloride and any solvent under reduced pressure using

a rotary evaporator. A trap containing a base (e.g., NaOH solution) should be used to

neutralize the toxic vapors.

Product: The resulting crude 2-Naphthoyl chloride, often a yellow solid upon cooling, is

typically of sufficient purity for subsequent reactions.[9] If higher purity is required, it can be

purified by vacuum distillation or recrystallization.
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Caption: Workflow for the synthesis of 2-Naphthoyl chloride.
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Representative Application: Synthesis of N-benzyl-2-
naphthamide
This protocol details a standard amidation reaction, demonstrating the use of 2-Naphthoyl
chloride as an acylating agent.

Materials:

2-Naphthoyl chloride

Benzylamine

Triethylamine (Et₃N) or Pyridine (as a non-nucleophilic base)

Dichloromethane (DCM), anhydrous

Magnetic stirrer

Separatory funnel

1 M HCl solution

Saturated NaHCO₃ solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Methodology:

Reactant Solution: In a dry flask under an inert atmosphere (e.g., nitrogen), dissolve

benzylamine (1.0 eq) and triethylamine (1.1-1.2 eq) in anhydrous dichloromethane. Cool the

flask in an ice bath (0 °C).

Addition: Dissolve 2-Naphthoyl chloride (1.05 eq) in a minimal amount of anhydrous DCM.

Add this solution dropwise to the stirred amine solution over 15-20 minutes, maintaining the

temperature at 0 °C.
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Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm

to room temperature. Stir for 2-12 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Quenching & Workup: Transfer the reaction mixture to a separatory funnel. Wash

sequentially with 1 M HCl to remove excess amine and base, then with saturated NaHCO₃

solution to neutralize any remaining acid, and finally with brine.

Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent

using a rotary evaporator.

Purification: The resulting crude N-benzyl-2-naphthamide can be purified by recrystallization

(e.g., from ethanol or ethyl acetate/hexanes) or column chromatography on silica gel.

Applications in Research and Development
2-Naphthoyl chloride is a valuable building block in multiple areas of chemical science.[2]

Pharmaceutical Synthesis: It is a key intermediate in the production of various active

pharmaceutical ingredients (APIs).[2] Notably, it is used in the synthesis of Ezutromid, a

utrophin modulator investigated for the treatment of Duchenne muscular dystrophy.[10] It is

also employed in creating potential anti-inflammatory and analgesic drugs.[2][6]

Organic Synthesis: Its primary use is as an efficient acylating agent to introduce the

naphthoyl group, modifying the properties of organic molecules.[2] This is fundamental in

creating complex structures in multi-step syntheses.

Material Science: The compound serves as a monomer or modifying agent in the production

of specialty polymers and resins, contributing to enhanced thermal and mechanical

properties.[2]

Dyes and Pigments: It acts as a key component in the manufacture of certain dyes, where

the naphthyl group can form part of the chromophore system.[2]

Analytical Chemistry: It is used as a derivatizing agent, for example, in the pre-column

derivatization of amino acids for analysis by liquid chromatography-tandem mass
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spectrometry, enhancing their detection.[11] It has also been used to prepare amide

derivatives of amphetamine enantiomers for chiral separation.[12]
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Caption: Key application areas of 2-Naphthoyl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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